Cas no 130921-59-4 (2-[(5,6-dimethyl-4-oxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N,N,N-trimethylethanaminium iodide)

• Product Name: 2-[(5,6-dimethyl-4-oxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N,N,N-trimethylethanaminium iodide
• CAS No: 130921-59-4
• MF: C₁₉H₂₄IN₃OS₂
• MW: 501.447834014893
• CID: 1227004
• PubChem ID: 3076370
• Update Time: 2025-04-20

2-[(5,6-dimethyl-4-oxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N,N,N-trimethylethanaminium iodide Chemical and Physical Properties

Names and Identifiers

• 2-[(5,6-dimethyl-4-oxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N,N,N-trimethylethanaminium iodide
• 2-(5,6-dimethyl-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl)sulfanylethyl-trimethylazanium,iodide
• Ethanaminium, 2-((3,4-dihydro-5,6-dimethyl-4-oxo-3-phenylthieno(2,3-d)pyrimidin-2-yl)thio)-N,N,N-trimethyl-, iodide
• 2-[(5,6-Dimethyl-4-oxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N,N,N-trimethylethan-1-aminium iodide
• DTXSID40926972
• 130921-59-4

• Inchi： 1S/C19H24N3OS2.HI/c1-13-14(2)25-17-16(13)18(23)21(15-9-7-6-8-10-15)19(20-17)24-12-11-22(3,4)5;/h6-10H,11-12H2,1-5H3;1H/q+1;/p-1
• InChI Key： LVAOUYCAGXAGQA-UHFFFAOYSA-M
• SMILES： [I-].S(C1=NC2=C(C(N1C1C=CC=CC=1)=O)C(C)=C(C)S2)CC[N+](C)(C)C

Computed Properties

• Exact Mass: 476.8524
• Monoisotopic Mass: 501.04055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• PSA: 32.67